Cas no 96685-22-2 (3-(oxiran-2-yl)methylpyridine)

3-(Oxiran-2-yl)methylpyridine is an epoxy-functionalized pyridine derivative, characterized by the presence of a reactive oxirane (epoxide) group attached to a pyridine ring. This compound is of significant interest in synthetic chemistry due to its dual functionality, combining the nucleophilic properties of the pyridine nitrogen with the electrophilic reactivity of the epoxide ring. It serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The epoxide group enables ring-opening reactions, facilitating crosslinking or further functionalization, while the pyridine moiety can act as a ligand or catalyst. Its stability and reactivity make it suitable for applications requiring precise molecular modifications.
3-(oxiran-2-yl)methylpyridine structure
3-(oxiran-2-yl)methylpyridine structure
Product name:3-(oxiran-2-yl)methylpyridine
CAS No:96685-22-2
MF:C8H9NO
MW:135.163161993027
MDL:MFCD13176031
CID:2845424
PubChem ID:21282796

3-(oxiran-2-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 3-(2-oxiranylmethyl)-
    • 3-(oxiran-2-yl)methylpyridine
    • MDL: MFCD13176031
    • Inchi: 1S/C8H9NO/c1-2-7(5-9-3-1)4-8-6-10-8/h1-3,5,8H,4,6H2
    • InChI Key: LIOSEXYLTCCZQK-UHFFFAOYSA-N
    • SMILES: C1=NC=CC=C1CC1CO1

Computed Properties

  • Exact Mass: 135.068413911g/mol
  • Monoisotopic Mass: 135.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 25.4Ų

3-(oxiran-2-yl)methylpyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-319579-5.0g
3-[(oxiran-2-yl)methyl]pyridine
96685-22-2
5.0g
$3147.0 2023-02-24
Enamine
EN300-319579-2.5g
3-[(oxiran-2-yl)methyl]pyridine
96685-22-2
2.5g
$1370.0 2023-09-05
Enamine
EN300-319579-1.0g
3-[(oxiran-2-yl)methyl]pyridine
96685-22-2
1g
$0.0 2023-06-07
Enamine
EN300-319579-1g
3-[(oxiran-2-yl)methyl]pyridine
96685-22-2
1g
$699.0 2023-09-05
Enamine
EN300-319579-0.05g
3-[(oxiran-2-yl)methyl]pyridine
96685-22-2
0.05g
$587.0 2023-09-05
Enamine
EN300-319579-0.1g
3-[(oxiran-2-yl)methyl]pyridine
96685-22-2
0.1g
$615.0 2023-09-05
Enamine
EN300-319579-0.5g
3-[(oxiran-2-yl)methyl]pyridine
96685-22-2
0.5g
$671.0 2023-09-05
Enamine
EN300-319579-10.0g
3-[(oxiran-2-yl)methyl]pyridine
96685-22-2
10.0g
$4667.0 2023-02-24
Enamine
EN300-319579-0.25g
3-[(oxiran-2-yl)methyl]pyridine
96685-22-2
0.25g
$642.0 2023-09-05
Enamine
EN300-319579-5g
3-[(oxiran-2-yl)methyl]pyridine
96685-22-2
5g
$2028.0 2023-09-05

Additional information on 3-(oxiran-2-yl)methylpyridine

Introduction to 3-(Oxiran-2-yl)methylpyridine (CAS No. 96685-2-2)

3-(Oxiran-2-yl)methylpyridine, also known by its CAS number 96685-2-2, is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with an epoxy group, making it a valuable intermediate in the synthesis of various bioactive molecules and polymers.

The chemical formula of 3-(Oxiran-2-yl)methylpyridine is C8H11NO, and it has a molecular weight of approximately 137.17 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it suitable for a wide range of applications, from laboratory research to industrial processes.

In the context of pharmaceutical research, 3-(Oxiran-2-yl)methylpyridine has gained attention due to its potential as a building block for the synthesis of novel drugs. The epoxy group in the molecule can undergo ring-opening reactions with various nucleophiles, leading to the formation of diverse functional groups. This property makes it an attractive starting material for the development of new therapeutic agents, particularly those targeting neurological disorders and cancer.

Recent studies have highlighted the role of 3-(Oxiran-2-yl)methylpyridine in the synthesis of pyridine-based derivatives with potent biological activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of pyridine derivatives using 3-(Oxiran-2-yl)methylpyridine as a key intermediate. These derivatives exhibited significant anti-inflammatory and anti-cancer properties, suggesting their potential as lead compounds for drug development.

In addition to its pharmaceutical applications, 3-(Oxiran-2-yl)methylpyridine has found use in materials science. The compound can be polymerized to form polymeric materials with unique properties, such as high thermal stability and excellent mechanical strength. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials. A recent study published in Polymer Chemistry explored the polymerization behavior of 3-(Oxiran-2-yl)methylpyridine-based monomers and demonstrated their suitability for advanced material applications.

The synthesis of 3-(Oxiran-2-yl)methylpyridine typically involves the reaction of 3-methylpyridine with an epoxidizing agent such as meta-chloroperoxybenzoic acid (mCPBA). This reaction proceeds via an electrophilic substitution mechanism, leading to the formation of the epoxy group on the methyl side chain. The process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The safety and handling of 3-(Oxiran-2-yl)methylpyridine are important considerations for both laboratory and industrial settings. While the compound is generally stable under normal conditions, it should be stored in a cool, dry place away from strong oxidizing agents and sources of heat or ignition. Proper personal protective equipment (PPE) should be used when handling the compound to minimize exposure risks.

In conclusion, 3-(Oxiran-2-yl)methylpyridine (CAS No. 96685-2-2) is a multifunctional compound with broad applications in chemical synthesis, pharmaceuticals, and materials science. Its unique molecular structure and reactivity make it an essential building block for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemistry.

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